4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile

• IUPAC Name: 4-[1-hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile
• InChI: InChI=1S/C14H18N2O2/c15-10-12-2-4-13(5-3-12)14(17)11-16-6-1-8-18-9-7-16/h2-5,14,17H,1,6-9,11H2
• InChI Key: HBLQILBOSWAXAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCOC1)CC(C2=CC=C(C=C2)C#N)O
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile, also known as Olanzapine N-oxide, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is a derivative of Olanzapine, which is an antipsychotic medication used to treat schizophrenia and bipolar disorder. However, Olanzapine N-oxide is not used for medical purposes, but rather as a tool in scientific research.

Mechanism of Action

4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide activates DREADDs by binding to a specific site on the receptor. This binding event results in a conformational change in the receptor, which leads to the activation of downstream signaling pathways. These signaling pathways can then modulate the activity of neurons in the brain, leading to changes in behavior and physiology.
Biochemical and Physiological Effects
4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide has been shown to have a variety of biochemical and physiological effects in the brain. For example, this compound has been used to selectively activate neurons in the prefrontal cortex, which is a brain region involved in decision-making and social behavior. By selectively activating these neurons, researchers can study their function and how they contribute to behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide in lab experiments is its selectivity. This compound can activate DREADDs in a highly selective manner, allowing researchers to study specific populations of neurons in the brain. Additionally, 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide is relatively stable and easy to use, making it a popular tool in neuroscience research.
However, there are also limitations to using 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide. For example, this compound has a relatively short half-life, which means that its effects are transient. Additionally, 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the use of 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide in scientific research. One potential application is in the study of neurological disorders such as Parkinson's disease and Alzheimer's disease. By selectively activating neurons in the brain, researchers may be able to identify new therapeutic targets for these disorders.
Another future direction is the development of new DREADDs that can be selectively activated by different compounds. This would allow researchers to study the function of different populations of neurons in the brain using a variety of tools.
Conclusion
In conclusion, 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in research. This compound is used to activate DREADDs in a highly selective manner, allowing researchers to study specific populations of neurons in the brain. While there are limitations to using 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide, its selectivity and ease of use make it a popular tool in neuroscience research. There are many future directions for the use of 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide in scientific research, including the study of neurological disorders and the development of new DREADDs.

Synthesis Methods

4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide can be synthesized using a simple two-step process. The first step involves the reaction of 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile with hydrogen peroxide in the presence of a catalyst. This reaction results in the formation of 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide and water. The second step involves the purification of the product using chromatography techniques to obtain a pure compound.

Scientific Research Applications

4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide has been used in scientific research as a tool to study the function of neurons in the brain. This compound is used to activate a specific type of receptor called Designer Receptors Exclusively Activated by Designer Drugs (DREADDs). DREADDs are genetically engineered receptors that can be selectively activated by a specific compound. 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide is one such compound that can activate DREADDs. By using 4-[1-Hydroxy-2-(1,4-oxazepan-4-yl)ethyl]benzonitrile N-oxide, researchers can selectively activate neurons in the brain and study their function.